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Compound of Interest

Compound Name: PF-06767832

Cat. No.: B10769259 Get Quote

For researchers and scientists in the dynamic field of drug development, the lifecycle of a

chemical compound extends beyond its experimental use. The proper disposal of research

chemicals like PF-06767832 is a critical final step, ensuring the safety of laboratory personnel

and the protection of our environment. This guide provides essential, step-by-step procedures

for the safe and compliant disposal of PF-06767832, fostering a culture of safety and

responsibility in the laboratory.

Core Principles of Chemical Waste Management
The disposal of any chemical waste, including PF-06767832, is governed by stringent

regulations. A fundamental principle is that hazardous wastes must never be disposed of via

standard laboratory sinks, drains, or in the regular trash.[1][2][3] Evaporation of chemical waste

is also strictly prohibited.[2][3] All chemical waste should be treated as hazardous unless

confirmed to be non-hazardous by your institution's Environmental Health and Safety (EHS)

department.[2]

Step-by-Step Disposal Protocol for PF-06767832
1. Waste Identification and Classification:

The first crucial step is to determine if the waste is hazardous. Hazardous wastes typically

exhibit one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.

[2][4] Given that PF-06767832 is a research compound, it should be handled as hazardous

waste unless specific information from a Safety Data Sheet (SDS) indicates otherwise.
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2. Waste Segregation and Containerization:

Proper segregation of chemical waste is paramount to prevent dangerous reactions.[1][5]

Do not mix incompatible wastes. For instance, acids should be stored separately from bases,

and oxidizing agents should be kept away from organic compounds.[5]

Use appropriate, sturdy, and chemically resistant containers for waste collection.[1]

Whenever possible, use the original container, provided it is in good condition.

Containers must be securely capped at all times, except when adding waste.[1][3][5]

3. Labeling of Waste Containers:

Accurate and thorough labeling of waste containers is a regulatory requirement and essential

for safety.[3][4] The label should include:

The words "Hazardous Waste."

The full chemical name(s) of the contents (e.g., "Waste PF-06767832 in methanol"). Avoid

using abbreviations or chemical formulas.

The approximate percentages of each chemical constituent.

The name of the Principal Investigator (PI) and the laboratory location (building and room

number).[3]

The date when waste was first added to the container.

4. Storage in a Satellite Accumulation Area (SAA):

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory where it is generated.[4][5]

The SAA must be at or near the point of generation.[4]

There are limits on the amount of waste that can be stored in an SAA (typically up to 55

gallons of hazardous waste or 1 quart of acutely toxic waste).[4]
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Secondary containment, such as a tray or bin, should be used for all liquid hazardous waste

to contain potential spills.[1]

5. Arranging for Disposal:

Once the waste container is full or you are ready to dispose of it, you must contact your

institution's EHS or a designated hazardous waste management office to arrange for pickup.[3]

[4] Do not transport hazardous waste outside of your laboratory.[3]

Disposal of Empty Containers
Empty containers that held PF-06767832 must also be handled with care.

A container is considered "empty" only when all possible contents have been removed.[2]

For containers that held acutely hazardous waste, they must be triple-rinsed with a suitable

solvent.[2] The rinsate (the liquid from rinsing) must be collected and disposed of as

hazardous waste.[1][2]

After proper rinsing, labels on the empty container must be defaced or removed before it can

be disposed of as regular solid waste or recycled.[1][2]

Quantitative Data Summary
Parameter Guideline Citations

pH Range for Drain Disposal

Between 5.5 and 10.5 (for

dilute, non-hazardous aqueous

solutions only)

[6]

SAA Storage Limit
Maximum of 55 gallons of

hazardous waste
[4]

SAA Acutely Toxic Waste Limit
Maximum of 1 quart of liquid or

1 kilogram of solid
[4]

Container Headspace

Leave at least one inch of

headroom to allow for

expansion

[5]
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Experimental Workflow for Waste Disposal

Waste Generation

In-Lab Handling

Disposal Process
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Select Compatible Container
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EHS Collects and Disposes of Waste Compliantly
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Workflow for the proper disposal of PF-06767832.

Logical Relationship of Disposal Decisions

Is the waste PF-06767832 or contaminated material?

Treat as Hazardous Waste

Follow Hazardous Waste Disposal Protocol

Is the container empty?

Segregate into appropriate waste streamTriple-rinse with appropriate solvent

Yes No

Collect rinsate as hazardous waste

Deface label and dispose of container as solid waste

Store in labeled, closed container in SAA

Contact EHS for pickup

Click to download full resolution via product page

Decision-making process for PF-06767832 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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